Cas no 95176-68-4 (Benzenepropanoic acid, a-methylene-, phenylmethyl ester)

Benzenepropanoic acid, a-methylene-, phenylmethyl ester structure
95176-68-4 structure
Product Name:Benzenepropanoic acid, a-methylene-, phenylmethyl ester
CAS No:95176-68-4
MF:C17H16O2
MW:252.307744979858
CID:1985367
Update Time:2023-09-14

Benzenepropanoic acid, a-methylene-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-methylene-, phenylmethyl ester
    • Benzenepropanoic acid, α-methylene-, phenylmethyl ester
    • phenylmethyl α-methylenebenzenepropanoate
    • Phenylmethyl α-methylenebenzenepropanoate (ACI)
    • 2-Benzylacrylic acid benzyl ester
    • Benzyl 2-benzylacrylate
    • Benzyl α-methylenebenzenepropanoate
    • Inchi: 1S/C17H16O2/c1-14(12-15-8-4-2-5-9-15)17(18)19-13-16-10-6-3-7-11-16/h2-11H,1,12-13H2
    • InChI Key: ILYJSOSRVQNFMO-UHFFFAOYSA-N
    • SMILES: O=C(C(CC1C=CC=CC=1)=C)OCC1C=CC=CC=1

Benzenepropanoic acid, a-methylene-, phenylmethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: Triphenylphosphine ,  Bis(1,5-cyclooctadiene)nickel Solvents: Toluene ;  12 h, 120 °C
Reference
Nickel-Catalyzed Arylation of C(sp3)-O Bonds in Allylic Alkyl Ethers with Organoboron Compounds
Li, Xiaowei ; Li, Yuxiu ; Zhang, Zhong ; Shi, Xiaolin; Liu, Ruihua; et al, Organic Letters, 2021, 23(17), 6612-6616

Production Method 2

Reaction Conditions
Reference
Alkylaminoalkyl-sulfonyl-terminated β-alanineamide amino-diol compounds for treatment of hypertension
, United States, , ,

Production Method 3

Reaction Conditions
Reference
Alkylaminoalkyl-terminated sulfide/sulfonyl-containing cycloalkylalkyl-alanine amino-diol compounds as renin inhibitors for treatment of hypertension
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of oxiranyl and oxetanyl renin inhibiting compounds
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Renin-inhibiting functionalized peptidyl aminodiols and - triols
, European Patent Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  1 h, 25 °C
Reference
Pd-Catalyzed Threefold Arylation of Baylis-Hillman Bromides and Acetates with Triarylbismuth Reagents
Rao, Maddali L. N.; Giri, Somnath, European Journal of Organic Chemistry, 2012, 2012(24), 4580-4589

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: Triphenylphosphine ,  Bis(1,5-cyclooctadiene)nickel Solvents: Toluene ;  12 h, 100 °C
Reference
Method for synthesis of allyl aryl compound by cross coupling reaction of allyl alkyl ether and arylboronic acid under action of nickel catalyst
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Hantzsch ester Catalysts: L-Proline ;  1 h, 25 °C
1.2 12 h, 65 °C
Reference
High-yielding sequential one-pot synthesis of chiral and achiral α-substituted acrylates via a metal-free reductive coupling reaction
Ramachary, Dhevalapally B.; Venkaiah, Chintalapudi; Reddy, Y. Vijayendar, Organic & Biomolecular Chemistry, 2014, 12(29), 5400-5406

Production Method 9

Reaction Conditions
Reference
Preparation of alkylaminoalkyl-terminated sulfide/sulfonyl-containing propargyl amino-diol compounds for treatment of hypertension.
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
Reference
Renin inhibitors: C-terminal oxetanes as potent transition-state mimics
Rosenberg, Saul H.; Spina, Kenneth P.; Stein, Herman; Cohen, Jerome; Baker, William R.; et al, Bioorganic & Medicinal Chemistry, 1994, 2(9), 927-37

Production Method 11

Reaction Conditions
Reference
Preparation of heterocyclylsulfonyl peptides as renin inhibitors
, European Patent Organization, , ,

Production Method 12

Reaction Conditions
Reference
Preparation of aminodiol-containing peptides as renin inhibitors
, European Patent Organization, , ,

Benzenepropanoic acid, a-methylene-, phenylmethyl ester Raw materials

Benzenepropanoic acid, a-methylene-, phenylmethyl ester Preparation Products

Benzenepropanoic acid, a-methylene-, phenylmethyl ester Related Literature

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